Cas no 1806579-71-4 (Methyl 5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1806579-71-4
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4907697
• Update Time: 2025-05-26

Methyl 5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C9H8F3NO3/c1-16-7(15)3-5-2-6(14)4-13-8(5)9(10,11)12/h2,4,14H,3H2,1H3
• InChI Key： YZMICOHHPOECMD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)O)CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

Additional information on Methyl 5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate

Comprehensive Overview of Methyl 5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1806579-71-4)

Methyl 5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1806579-71-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl and hydroxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its potential due to its versatility and compatibility with modern synthetic methodologies.

The growing interest in Methyl 5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate aligns with broader trends in medicinal chemistry, where fluorinated compounds are prized for their enhanced metabolic stability and bioavailability. Fluorine incorporation, as seen in this molecule, is a hot topic in drug design, addressing challenges like drug resistance and target selectivity. Additionally, the compound's ester moiety offers flexibility for further derivatization, making it a favorite among synthetic chemists working on small-molecule therapeutics.

From an industrial perspective, CAS No. 1806579-71-4 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize hazardous waste, researchers are optimizing routes to produce this compound using catalytic methods and renewable solvents. Such advancements resonate with the global push toward environmentally friendly manufacturing, a key concern for stakeholders in the chemical and pharmaceutical sectors.

Another area of interest is the compound's role in crop protection. The pyridine core and trifluoromethyl group are common motifs in agrochemicals, contributing to herbicidal and fungicidal activities. As the demand for high-efficiency pesticides rises, Methyl 5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate is being investigated for its potential to enhance the efficacy of next-generation formulations. This aligns with the agricultural industry's focus on precision farming and reduced environmental impact.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1806579-71-4, ensuring high purity and consistency for research applications. Quality control is paramount, given the compound's use in high-throughput screening and lead optimization campaigns. These methodologies are frequently searched by professionals seeking reliable protocols for handling such advanced intermediates.

In summary, Methyl 5-hydroxy-2-(trifluoromethyl)pyridine-3-acetate represents a convergence of innovation in drug discovery, sustainable chemistry, and agrochemical development. Its multifaceted applications and alignment with industry trends underscore its importance in contemporary scientific research. As exploration of fluorinated heterocycles expands, this compound is poised to remain a focal point for breakthroughs in multiple disciplines.